Cas no 1803609-59-7 (Thian-3-amine hydrochloride)

• Product Name: Thian-3-amine hydrochloride
• CAS No: 1803609-59-7
• MF: C₅H₁₂ClNS
• MW: 153.6734790802
• MDL: MFCD28954291
• CID: 4618134
• PubChem ID: 119031857
• Update Time: 2025-05-21

Thian-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• thian-3-amine hydrochloride
• thian-3-amine;hydrochloride
• Thian-3-amine hydrochloride

• MDL： MFCD28954291
• Inchi： 1S/C5H11NS.ClH/c6-5-2-1-3-7-4-5;/h5H,1-4,6H2;1H
• InChI Key： KPNXWAOKBRSNFM-UHFFFAOYSA-N
• SMILES： Cl.S1CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 56
• Topological Polar Surface Area: 51.3

Thian-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Thian-3-amine hydrochloride

Research Brief on Thian-3-amine Hydrochloride (CAS: 1803609-59-7): Recent Advances and Applications

Thian-3-amine hydrochloride (CAS: 1803609-59-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

One of the most notable advancements in the study of Thian-3-amine hydrochloride is its role in the synthesis of heterocyclic compounds, which are crucial in the design of new drugs. Researchers have successfully utilized this compound as a building block in the construction of complex molecular architectures, particularly in the development of kinase inhibitors and GPCR-targeted therapies. Its unique structural features, including the thiane ring system, contribute to its versatility in medicinal chemistry applications.

Recent pharmacological studies have explored the bioactivity of Thian-3-amine hydrochloride and its derivatives. Preliminary results indicate that this compound exhibits promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with specific enzymatic targets has been investigated, revealing insights into its mechanism of action. These findings open new avenues for further research and development in oncology and other therapeutic areas.

The synthesis and optimization of Thian-3-amine hydrochloride have also been a focus of recent research. Advances in catalytic methods and green chemistry approaches have improved the efficiency and sustainability of its production. Researchers have reported novel synthetic routes that enhance yield and purity while reducing environmental impact. These developments are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

In conclusion, Thian-3-amine hydrochloride (CAS: 1803609-59-7) represents a valuable compound in the field of medicinal chemistry, with diverse applications in drug discovery and development. Its unique structural properties, combined with its promising bioactivity, make it a subject of ongoing research. Future studies are expected to further elucidate its therapeutic potential and optimize its synthesis for broader use in the pharmaceutical industry.